ethyl 6-[(5-ethoxy-4-nitro-1H-pyrazol-1-yl)methyl]-4-[4-methoxy-3-(methoxymethyl)phenyl]-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• Molecular Formula: C22H27N5O8
• Molecular Weight: 489.5 g/mol
• IUPAC Name: ethyl 6-[(5-ethoxy-4-nitropyrazol-1-yl)methyl]-4-[4-methoxy-3-(methoxymethyl)phenyl]-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C22H27N5O8/c1-5-34-20-16(27(30)31)10-23-26(20)11-15-18(21(28)35-6-2)19(25-22(29)24-15)13-7-8-17(33-4)14(9-13)12-32-3/h7-10,19H,5-6,11-12H2,1-4H3,(H2,24,25,29)
• InChI Key: YHXAKNHRULSISS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=NN1CC2=C(C(NC(=O)N2)C3=CC(=C(C=C3)OC)COC)C(=O)OCC)[N+](=O)[O-]

Description

ETHYL 6-[(5-ETHOXY-4-NITRO-1H-PYRAZOL-1-YL)METHYL]-4-[4-METHOXY-3-(METHOXYMETHYL)PHENYL]-2-OXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a pyrazole ring, a pyrimidine ring, and multiple functional groups, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

The synthesis of ETHYL 6-[(5-ETHOXY-4-NITRO-1H-PYRAZOL-1-YL)METHYL]-4-[4-METHOXY-3-(METHOXYMETHYL)PHENYL]-2-OXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE involves multiple steps, each requiring specific reaction conditions. The synthetic route typically starts with the preparation of the pyrazole and pyrimidine intermediates, followed by their coupling under controlled conditions. Industrial production methods may involve optimization of these steps to enhance yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The carbonyl group in the pyrimidine ring can be reduced to a hydroxyl group.

Substitution: The ethoxy and methoxymethyl groups can be substituted with other functional groups using appropriate reagents. Common reagents used in these reactions include reducing agents like sodium borohydride and oxidizing agents like potassium permanganate. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

ETHYL 6-[(5-ETHOXY-4-NITRO-1H-PYRAZOL-1-YL)METHYL]-4-[4-METHOXY-3-(METHOXYMETHYL)PHENYL]-2-OXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The pathways involved may include inhibition or activation of these targets, leading to various biological effects. Detailed studies are required to elucidate the exact mechanism and pathways.

Comparison with Similar Compounds

Similar compounds include other pyrazole and pyrimidine derivatives. What sets ETHYL 6-[(5-ETHOXY-4-NITRO-1H-PYRAZOL-1-YL)METHYL]-4-[4-METHOXY-3-(METHOXYMETHYL)PHENYL]-2-OXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE apart is its unique combination of functional groups and structural features, which may confer distinct chemical and biological properties.